1. Home
  2. Product
  3. Main Products
  4. Ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 306309-33-1
VCID: VC0408546
InChI: InChI=1S/C28H21F3N2O4S/c1-3-36-26(35)23-16(2)32-27-33(24(23)17-8-5-4-6-9-17)25(34)22(38-27)15-20-12-13-21(37-20)18-10-7-11-19(14-18)28(29,30)31/h4-15,24H,3H2,1-2H3/b22-15+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)S2)C
Molecular Formula: C28H21F3N2O4S
Molecular Weight: 538.5g/mol

Ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 306309-33-1

Main Products

VCID: VC0408546

Molecular Formula: C28H21F3N2O4S

Molecular Weight: 538.5g/mol

Ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 306309-33-1

CAS No. 306309-33-1
Product Name Ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C28H21F3N2O4S
Molecular Weight 538.5g/mol
IUPAC Name ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C28H21F3N2O4S/c1-3-36-26(35)23-16(2)32-27-33(24(23)17-8-5-4-6-9-17)25(34)22(38-27)15-20-12-13-21(37-20)18-10-7-11-19(14-18)28(29,30)31/h4-15,24H,3H2,1-2H3/b22-15+
Standard InChIKey KXISGKKKSXRMGT-PXLXIMEGSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C\C4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)S2)C
PubChem Compound 5343784
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19